3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide
Overview
Description
3-Chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide (CMBSA) is a compound that has been studied extensively in the scientific community due to its potential applications in various areas. CMBSA is a synthetic molecule that has been used in the synthesis of a variety of compounds, and has also been used as a model compound to study the effects of different environmental conditions on the structure and reactivity of molecules. In addition, CMBSA has been studied for its potential therapeutic applications, as it has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been studied extensively in the scientific community due to its potential applications in various areas. 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been used as a model compound to study the effects of different environmental conditions on the structure and reactivity of molecules. In addition, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been studied for its potential therapeutic applications, as it has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has also been used in the synthesis of a variety of compounds, such as dyes, pharmaceuticals, and pesticides.
Mechanism of Action
The exact mechanism of action of 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide is not yet known, but it is believed to involve the inhibition of several enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. In addition, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 (CYP) enzymes. 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide may also act as an antioxidant, as it has been shown to reduce the production of reactive oxygen species (ROS) in cells.
Biochemical and Physiological Effects
3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been shown to have a variety of biochemical and physiological effects. 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been shown to reduce inflammation, as it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. In addition, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 (CYP) enzymes. 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has also been shown to reduce the production of reactive oxygen species (ROS) in cells, which may be beneficial in the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide has several advantages for lab experiments. It is a relatively simple molecule to synthesize, and it is relatively inexpensive. In addition, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide is stable in a variety of environmental conditions, which makes it ideal for use in a variety of experiments. However, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide does have some limitations for lab experiments. It is a relatively small molecule, which makes it difficult to study in detail. In addition, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a variety of potential future directions for 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide research. One potential direction is to further study the mechanism of action of 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide, as its exact mechanism of action is still not fully understood. In addition, further research could be done on the potential therapeutic applications of 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide, such as its anti-inflammatory, anti-cancer, and anti-bacterial properties. Another potential direction is to study the synthesis of 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide and its derivatives, as well as other compounds that could be synthesized using 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide. Finally, further research could be done to study the effects of 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide on different cell types, as well as its effects on other biological processes.
Synthesis Methods
3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide can be synthesized using a variety of methods, including the reduction of 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonyl chloride (CMSC) with sodium borohydride. This method is a simple, cost-effective way to synthesize 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide and has been used in many research studies. In addition, 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide can also be synthesized by reacting 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonyl chloride (CMSC) with anhydrous hydrogen chloride and anhydrous sodium sulfate. This method is more complex and involves more steps, but it is also a reliable method for synthesizing 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide involves the reaction of 3-chloroaniline with methylamine followed by sulfonation and N-methylation.", "Starting Materials": [ "3-chloroaniline", "Methylamine", "Sulfuric acid", "Methanol", "Sodium hydroxide" ], "Reaction": [ "Step 1: 3-chloroaniline is reacted with excess methylamine in methanol at reflux temperature to form 3-chloro-N-methylbenzenamine.", "Step 2: The resulting product from step 1 is then treated with sulfuric acid to form 3-chloro-N-methylbenzenesulfonamide.", "Step 3: N-methylation of the sulfonamide is carried out by reacting it with excess methylamine and sodium hydroxide at elevated temperature to form 3-chloro-N-methyl-2-(methylamino)benzene-1-sulfonamide." ] } | |
CAS RN |
2758005-32-0 |
Molecular Formula |
C8H11ClN2O2S |
Molecular Weight |
234.7 |
Purity |
91 |
Origin of Product |
United States |
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